Cas no 33388-19-1 (3-Propionylbenzo[d]oxazol-2(3H)-one)

3-Propionylbenzo[d]oxazol-2(3H)-one structure
33388-19-1 structure
Product Name:3-Propionylbenzo[d]oxazol-2(3H)-one
CAS No:33388-19-1
Molecular Formula:C10H9NO3
Molecular Weight:191.18336
MDL:MFCD00995368
CID:54066
PubChem ID:843791

3-Propionylbenzo[d]oxazol-2(3H)-one Properties

Names and Identifiers

    • 3-Propionylbenzo[d]oxazol-2(3H)-one
    • 3-propanoyl-1,3-benzoxazol-2-one
    • 3-Propionyl-2-benzoxazolinone
    • 3-Propionyl-2-benzoxazolone
    • 3-Propionyl-3H-benzooxazol-2-one
    • 3-propionylbenzoxazolin-2-one
    • N-propionyl benzoxazolinone
    • N-propionyl-2-benzoxazolone
    • 2-Benzoxazolinone,3-propionyl- (8CI)
    • 33388-19-1
    • A821756
    • FT-0639093
    • BROMOPLATINICACID
    • CCG-189279
    • N-propionyl-2-benzoxazolinone
    • 2(3H)-Benzoxazolone, 3-(1-oxopropyl)-
    • MFCD00995368
    • SCHEMBL3866731
    • AKOS000511170
    • VBWYZPGRKYRKNV-UHFFFAOYSA-N
    • DTXSID90357111
    • 3-propanoyl-2,3-dihydro-1,3-benzoxazol-2-one
    • AC-18170
    • DB-048394
    • MDL: MFCD00995368
    • InChIKey: VBWYZPGRKYRKNV-UHFFFAOYSA-N
    • Inchi: 1S/C10H9NO3/c1-2-9(12)11-7-5-3-4-6-8(7)14-10(11)13/h3-6H,2H2,1H3
    • SMILES: CCC(=O)N1C2=CC=CC=C2OC1=O

Computed Properties

  • Exact Mass: 191.05800
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 191.058243149g/mol
  • Heavy Atom Count: 14
  • Complexity: 264
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.6
  • Topological Polar Surface Area: 46.6Ų

Experimental Properties

  • LogP: 1.64470
  • PSA: 52.21000
  • Refractive Index: 1.581
  • Boiling Point: 305.7 °C at 760 mmHg
  • Flash Point: 138.7 °C
  • Density: 1.319

3-Propionylbenzo[d]oxazol-2(3H)-one Security Information

3-Propionylbenzo[d]oxazol-2(3H)-one Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Propionylbenzo[d]oxazol-2(3H)-one Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Ambeed
A605098-5g
3-Propionylbenzo[d]oxazol-2(3H)-one
33388-19-1 95+%
5g
$203.0
Chemenu
CM160149-10g
3-Propionyl-2-benzoxazolinone
33388-19-1 95%
10g
$282
eNovation Chemicals LLC
D522036-5g
3-propanoyl-1,3-benzoxazol-2-one
33388-19-1 95%
5g
$660 2022-09-11

3-Propionylbenzo[d]oxazol-2(3H)-one Related Literature

33388-19-1 (3-Propionylbenzo[d]oxazol-2(3H)-one) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:33388-19-1)3-Propionylbenzo[d]oxazol-2(3H)-one
A821756
Purity:99%
Quantity:5g
Price($):183.0